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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601 Get Quote

Technical Support Center: 1-Butene Gas
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling, leak detection, and emergency procedures for 1-Butene
gas.

Frequently Asked Questions (FAQs)
Q1: What is 1-Butene and what are its primary hazards?

A1: 1-Butene (or 1-Butylene) is a colorless, flammable liquefied gas with a slight aromatic odor.

[1] Its primary hazards are its extreme flammability and its potential to form explosive mixtures

with air.[2] As a gas, it can also displace oxygen and cause rapid suffocation. Direct contact

with the liquid form can cause frostbite.[3]

Q2: Is the 1-Butene in my laboratory odorized?

A2: It is unlikely. While fuel gases like natural gas and LPG are odorized with mercaptans to aid

in leak detection, high-purity gases for laboratory and industrial use, such as 1-Butene, are

typically supplied in a non-odorized state.[4] Therefore, you should not rely on your sense of

smell to detect a leak.

Q3: What are the immediate signs of a 1-Butene leak?
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A3: Besides the potential for a very faint aromatic smell, a significant leak of liquefied 1-Butene
may be visible as a white cloud of vapor. A hissing sound from a cylinder or equipment is also a

primary indicator of a leak. You should also be alert to the activation of any installed gas

detectors.

Q4: What personal protective equipment (PPE) should I wear when working with 1-Butene?

A4: Recommended PPE includes safety glasses with side shields or goggles, flame-retardant

and anti-static protective clothing, and insulating gloves when handling cylinders or in situations

where contact with the liquid is possible.[5] In case of a leak or emergency, a self-contained

breathing apparatus (SCBA) should be used.[6]

Quantitative Data for 1-Butene
The following table summarizes key quantitative data for 1-Butene gas.

Property Value

Chemical Formula C₄H₈[7][8]

Molar Mass 56.11 g/mol [2]

Boiling Point -6.3 °C (20.7 °F)[2]

Melting Point -185.3 °C (-301.5 °F)[8]

Lower Explosive Limit (LEL) 1.6% by volume in air

Upper Explosive Limit (UEL) 10.0% by volume in air

Autoignition Temperature 360 °C (680 °F)[7]

Vapor Density (Air = 1) 1.93 (Heavier than air)

ACGIH TLV-TWA (8-hour) 250 ppm

Odor Threshold "Gas-house" odor at moderate concentrations[9]
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Issue: Suspected 1-Butene Leak, but the source is not
obvious.
Solution: Utilize instrumental methods for leak detection. Do not attempt to locate a leak by

smell alone.

Methodologies:

Handheld Gas Detectors: Employ a portable gas detector suitable for flammable

hydrocarbons. Move the detector slowly around potential leak points such as cylinder valves,

regulators, tubing connections, and equipment seals.

Leak Detection Solution: For accessible connections, a non-reactive leak detection fluid

(e.g., soapy water) can be applied. The formation of bubbles will indicate the exact location

of a leak.

Experimental Protocols: Leak Detection Instruments
Catalytic Bead Combustible Gas Detectors
Principle of Operation: These sensors contain a small, heated catalyst-coated bead. When a

combustible gas like 1-Butene comes into contact with the bead, it oxidizes, causing a change

in resistance that is proportional to the gas concentration.[10] These detectors require oxygen

to function correctly.[9]

Experimental Protocol:

Calibration:

Perform a "zero" calibration in a clean air environment, free of any combustible gases.

For span calibration, use a certified calibration gas. While methane is a common

calibration gas for these sensors, for improved accuracy with 1-Butene, a correction factor

must be applied. The correction factor for 1-Butene is approximately 1.6 to 1.9 when

calibrated with methane.[11]

Procedure: If the detector is calibrated with methane and reads 10% LEL in a 1-Butene
environment, the actual concentration is approximately 10% LEL * 1.6 = 16% LEL.[11]
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Alternatively, calibrate directly with a known concentration of 1-Butene in air. A common

calibration concentration is 25% to 75% of the full-scale reading.[9]

Leak Detection:

Turn on the detector in a clean-air environment and allow it to stabilize.

Slowly move the sensor probe around potential leak sources.

Since 1-Butene is heavier than air, pay close attention to lower elevations and enclosed

spaces where the gas may accumulate.

Infrared (IR) Gas Detectors
Principle of Operation: IR detectors work on the principle that hydrocarbon gases absorb

infrared radiation at specific wavelengths.[12] The detector measures the amount of IR light

absorbed by the gas, which is proportional to its concentration.[13] These detectors are not

susceptible to poisoning by other chemicals and can operate in low-oxygen environments.[14]

Experimental Protocol:

Setup and Zeroing:

Ensure the detector's optical path is clean and unobstructed.

Perform a zero calibration in a hydrocarbon-free atmosphere. Using nitrogen for zeroing is

recommended for IR sensors.[9]

Leak Detection:

For point detectors, move the sensor head to the areas of suspected leaks.

For open-path detectors, ensure the transmitter and receiver are properly aligned.

The typical response time for an IR detector is fast, often within 5-10 seconds to reach

90% of the final reading.[13]

Photoionization Detectors (PIDs)
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Principle of Operation: PIDs use a high-energy ultraviolet (UV) lamp to ionize gas molecules.

The resulting charged ions create a current that is proportional to the concentration of the gas.

[3][4] PIDs are very sensitive to a wide range of volatile organic compounds (VOCs), including

1-Butene.

Experimental Protocol:

Calibration:

PIDs are typically calibrated with isobutylene.[3]

To measure 1-Butene, a correction factor must be applied. The correction factor for 1-
Butene is approximately 0.90 when calibrated with isobutylene.[15]

Procedure: If a PID calibrated with isobutylene reads 10 ppm in a 1-Butene atmosphere,

the actual concentration is 10 ppm * 0.90 = 9 ppm.

Zero the instrument in a VOC-free atmosphere before use.[5]

Leak Detection:

Allow the instrument to warm up according to the manufacturer's instructions.

Move the probe slowly and deliberately around potential leak sources.

Be aware that high humidity can affect PID readings.[5]

Emergency Procedures for 1-Butene Gas Leak
In the event of a 1-Butene gas leak, follow these procedures calmly and efficiently.

Diagram of Emergency Response Workflow:
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Leak Suspected

Assess the Situation
(Size of leak, location)

Is the leak small and manageable?

If trained and safe, stop the leak.
(e.g., close cylinder valve)

Yes

Evacuate the immediate area

No

Increase ventilation to the area.
(Open windows, use fume hood)

Monitor air with gas detector

Area is Safe

Isolate the affected area

Large or uncontrollable leak:
Activate building fire alarm

Call Emergency Services
and Campus Safety

Provide details to responders:
Gas type, location, quantity

Await Professional Response

Click to download full resolution via product page

Caption: Workflow for responding to a 1-Butene gas leak.
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Immediate Actions for ANY Leak:
Stop all work immediately.

Extinguish all nearby ignition sources. This includes open flames, hot surfaces, and non-

explosion-proof electrical equipment.

Do not operate any electrical switches.

For a SMALL, Controllable Leak:
If you are trained and it is safe to do so, attempt to stop the flow of gas (e.g., by closing the

cylinder valve).

Increase ventilation in the area by opening windows and doors, and ensure local exhaust

ventilation (like a fume hood) is operating.

Use a handheld gas detector to monitor the concentration of 1-Butene in the air.

Once the leak is stopped and the area is ventilated, continue to monitor the air until

concentrations return to background levels.

For a LARGE or Uncontrollable Leak:
Evacuate the area immediately.

If the leak is significant, activate the building's fire alarm to initiate a full building evacuation.

From a safe location, call your institution's emergency number and provide the following

information:

Your name and location.

The name of the gas (1-Butene).

The location of the leak.

An estimate of the size of the leak.
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Do not re-enter the area until it has been declared safe by emergency personnel.

First Aid Procedures for 1-Butene Exposure
Diagram of First Aid Response:
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Exposure to 1-Butene

Type of Exposure?

Inhalation

Inhalation

Skin Contact (Liquid)

Skin

Eye Contact (Liquid)

Eyes

Move victim to fresh air Immediately warm frostbitten area
with lukewarm water (not to exceed 41°C/105°F)

Immediately flush eyes with water
for at least 15 minutes

Keep victim warm and at rest

Monitor breathing.
If breathing is difficult, give oxygen.

If not breathing, give artificial respiration.

Seek immediate medical attention

Remove contaminated clothing
while showering with warm water

Click to download full resolution via product page

Caption: First aid procedures for 1-Butene exposure.
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Inhalation:

Move the affected person to fresh air immediately.

Keep the person warm and at rest.

If breathing is difficult, trained personnel should administer oxygen.

If breathing has stopped, begin artificial respiration.

Seek immediate medical attention.[3]

Skin Contact (with liquid 1-Butene):

The liquid can cause frostbite.

Immediately warm the affected area with lukewarm water, not exceeding 41°C (105°F).

In case of extensive exposure, remove contaminated clothing while showering with warm

water.

Seek immediate medical attention.[3]

Eye Contact (with liquid 1-Butene):

Immediately flush the eyes with plenty of water for at least 15 minutes.

Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Butene - Specialty Gases, EFC [efcgases.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://dem.ri.gov/sites/g/files/xkgbur861/files/pubs/sops/wmsr2114.pdf
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://dem.ri.gov/sites/g/files/xkgbur861/files/pubs/sops/wmsr2114.pdf
https://www.benchchem.com/product/b085601?utm_src=pdf-body
https://www.benchchem.com/product/b085601?utm_src=pdf-custom-synthesis
https://www.efcgases.com/product/1-butene/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085601?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 1-Butene Properties, Production & Applications | Rayeneh [rayeneh.com]

3. dem.ri.gov [dem.ri.gov]

4. cpchem.com [cpchem.com]

5. support.blacklinesafety.com [support.blacklinesafety.com]

6. psre.umn.edu [psre.umn.edu]

7. encyclopedia.airliquide.com [encyclopedia.airliquide.com]

8. 1-Butene - Wikipedia [en.wikipedia.org]

9. tceq.texas.gov [tceq.texas.gov]

10. emerson.com [emerson.com]

11. forensicsdetectors.com [forensicsdetectors.com]

12. iceweb.eit.edu.au [iceweb.eit.edu.au]

13. icheme.org [icheme.org]

14. gasdetectorsusa.com [gasdetectorsusa.com]

15. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Leak detection and emergency procedures for 1-Butene
gas]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085601#leak-detection-and-emergency-procedures-
for-1-butene-gas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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